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Compound of Interest

Compound Name: N-(4-Hydroxyphenyl)propanamide

Cat. No.: B195517

An objective guide for researchers, scientists, and drug development professionals on the
comparative analysis of N-(4-Hydroxyphenyl)propanamide and its close structural analog,
Paracetamol. This document provides a detailed comparison of their chemical structures,
mechanisms of action, and toxicological profiles, supported by available data and theoretical
structure-activity relationships.

N-(4-Hydroxyphenyl)propanamide, also known as Parapropamol, is a structural analog of the
widely used analgesic and antipyretic drug, Paracetamol (N-(4-hydroxyphenyl)acetamide). The
key difference between the two molecules is the substitution of the acetyl group in Paracetamol
with a propanoyl group in N-(4-Hydroxyphenyl)propanamide. This seemingly minor alteration
in chemical structure can have significant implications for the compound's pharmacological and
toxicological properties. This guide aims to provide a comprehensive comparative analysis of
these two compounds, drawing upon existing experimental data for Paracetamol and the
limited, yet informative, data available for N-(4-Hydroxyphenyl)propanamide, supplemented
with insights from structure-activity relationship studies.

Chemical and Physical Properties

A fundamental comparison begins with the basic chemical and physical properties of both
compounds. While extensive data is available for Paracetamol, information on N-(4-
Hydroxyphenyl)propanamide is less comprehensive, primarily found in chemical supplier
databases.
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Parapropamol, 4'- )
Other Names ) - Acetaminophen, APAP
Hydroxypropionanilide

CAS Number 1693-37-4[1] 103-90-2
Molecular Formula CoH11NO2[1] CsHsNO2
Molecular Weight 165.19 g/mol [1] 151.16 g/mol
Melting Point 173 °C[1] 169 °C
Boiling Point 389.9 °C[1] 420 °C

Mechanism of Action: A Tale of Two Analgesics

Paracetamol's mechanism of action is complex and not fully elucidated, but it is believed to
involve multiple pathways. A primary mechanism is the inhibition of cyclooxygenase (COX)
enzymes, particularly COX-2, in the central nervous system (CNS)[2]. This inhibition is thought
to be more effective in the low-peroxide environment of the CNS compared to peripheral
tissues, which may explain its potent analgesic and antipyretic effects with weaker anti-
inflammatory activity[2]. Another significant pathway involves the metabolism of Paracetamol to
AM404 in the brain. AM404 is an agonist of the transient receptor potential vanilloid 1 (TRPV1)
and cannabinoid CB1 receptors, contributing to its analgesic effects[2].

N-(4-Hydroxyphenyl)propanamide is reported to exhibit analgesic and antipyretic effects
similar to Paracetamol, with a proposed mechanism involving the inhibition of prostaglandin
synthesis in the central nervous system[3][4]. However, it is suggested to have a lower potency
compared to Paracetamol[3]. Due to the structural similarity, it is plausible that N-(4-
Hydroxyphenyl)propanamide may also be metabolized to a corresponding active metabolite
in the brain, although this has not been experimentally verified.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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